Cas no 480438-99-1 (2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97)

• Product Name: 2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97
• CAS No: 480438-99-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 931718
• PubChem ID: 4612711
• Update Time: 2025-04-19

2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Chemical and Physical Properties

Names and Identifiers

• 2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97
• 1,4-ditert-butyl-2-isocyanatobenzene
• 2,5-Di-tert-butylphenyl isocyanate
• 567817_ALDRICH
• AC1NE6VJ
• ACMC-20ao9y
• CTK8C6107
• I14-48273
• 2,5-Di-tert-butylphenyl isocyanate, 97%
• SCHEMBL4912154
• 480438-99-1
• 2,5-Di-tert-butylphenylisocyanate
• DTXSID10404878
• AKOS015912884
• 2,5-Di-tert-butylphenyl isocyanate,97%

• Inchi： 1S/C15H21NO/c1-14(2,3)11-7-8-12(15(4,5)6)13(9-11)16-10-17/h7-9H,1-6H3
• InChI Key： OGRXPRRFOBXEEX-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 0.957 g/mL at 25 °C(lit.)
• Melting Point: 110-115 °C(lit.)
• Boiling Point: 264-265 °C(lit.)
• Flash Point: 130 °F
• Refractive Index: n20/D 1.5190(lit.)

2 5-DI-TERT-BUTYLPHENYL ISOCYANATE 97 Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-42/43
• Safety Instruction： 23-26-36/37-45
• Hazardous Material Identification：